
N,N-dimethylformamide hydrochloride material
safety data sheet (MSDS)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
N,N-

dimethylformamide;hydrochloride

Cat. No.: B1625242 Get Quote

An In-depth Technical Guide to the Safe Handling of N,N-Dimethylformamide Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
A specific Material Safety Data Sheet (MSDS) for N,N-dimethylformamide hydrochloride is not

readily available. This guide has been compiled using data from the MSDS of N,N-

dimethylformamide and general knowledge of hydrochloride salts. The reaction of N,N-

dimethylformamide with a strong acid like hydrochloric acid results in the formation of N,N-

dimethylformamide hydrochloride.[1][2][3] Therefore, the hazards and safety precautions will be

a combination of those for the parent compound and the acid.

Chemical Identification
Property Value

Chemical Name N,N-Dimethylformamide hydrochloride

Synonyms DMF HCl

Molecular Formula C₃H₈ClNO

Parent Compound CAS 68-12-2 (for N,N-Dimethylformamide)

Parent Compound Molecular Weight 73.09 g/mol [4]
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Hazard Identification
N,N-dimethylformamide hydrochloride is expected to be a hazardous substance, combining the

risks of N,N-dimethylformamide with the corrosive nature of hydrochloride salts.

GHS Hazard Statements for N,N-Dimethylformamide (Parent Compound):

H226: Flammable liquid and vapor.[5]

H312: Harmful in contact with skin.[5]

H319: Causes serious eye irritation.[5]

H331: Toxic if inhaled.[5]

H360D: May damage the unborn child.[5]

Anticipated Hazards for the Hydrochloride Salt:

Corrosive: Due to its acidic nature, it is expected to be corrosive to skin, eyes, and

respiratory tract.

Toxicity: Inherits the toxicity profile of N,N-dimethylformamide, including potential for liver

damage, reproductive toxicity, and irritation.[6]

Physical and Chemical Properties
The following table summarizes the known properties of N,N-dimethylformamide. The

properties of the hydrochloride salt may vary.
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Property Value

Appearance Colorless to pale yellow liquid[4][7]

Odor Faint, fishy, or ammonia-like[4][7]

Boiling Point 153 °C / 307.4 °F[4][8]

Melting Point -61 °C / -77.8 °F[8]

Flash Point 58 °C / 136.4 °F[8]

Autoignition Temperature 445 °C / 833 °F[8]

Solubility Miscible with water[3]

Vapor Density 2.51 (Air = 1)[9]

Specific Gravity 0.945 @ 20°C[10]

Exposure Controls and Personal Protection
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[11]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Ensure eyewash stations and safety showers are readily accessible.[10]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[11]

Skin Protection: Wear chemical-resistant gloves (e.g., Butyl rubber, Neoprene) and a lab

coat.[8][11]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases.

[10]
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Occupational Exposure Limits (for N,N-Dimethylformamide):

Organization Limit

OSHA (PEL) 10 ppm (8-hour TWA)[7]

NIOSH (REL) 10 ppm (10-hour TWA)[7]

ACGIH (TLV) 10 ppm (8-hour TWA)[7]

First-Aid Measures
Emergency Workflow

Exposure Occurs

Immediate Actions

Medical Attention

Inhalation

Move to Fresh Air

If breathing is difficult, give oxygen

Skin Contact

Remove Contaminated Clothing

Wash with soap and water

Eye Contact

Rinse Eyes with Water (15 min)

Remove contact lenses if possible

Ingestion

Rinse Mouth

Do NOT induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid response workflow for exposure to N,N-dimethylformamide hydrochloride.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[12]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention.[7]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5]

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide. Do not use a direct water jet.[8]

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

a source of ignition and flash back.[5][10] Hazardous combustion products include nitrogen

oxides, carbon monoxide, and carbon dioxide.[5][10]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[10]

Accidental Release Measures
Spill Response Protocol
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Spill Occurs

Evacuate Area & Remove Ignition Sources

Wear Appropriate PPE

Contain Spill with Inert Material

Collect with Non-Sparking Tools

Dispose of in Accordance with Regulations

Click to download full resolution via product page

Caption: Step-by-step protocol for handling accidental spills.

Personal Precautions: Evacuate unnecessary personnel. Remove all sources of ignition.[13]

Wear appropriate personal protective equipment.[13]

Environmental Precautions: Prevent entry into waterways, sewers, basements, or confined

areas.[9]

Methods for Cleaning Up: Absorb the spill with a non-combustible material such as sand or

earth.[9] Collect the material using non-sparking tools and place it in a suitable container for

disposal.[9]

Handling and Storage
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Handling: Avoid contact with skin, eyes, and clothing.[14] Do not breathe vapors or mist.[14]

Keep away from heat, sparks, and open flames.[5][14] Use non-sparking tools and take

precautionary measures against static discharge.[5][12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][11]

Keep away from sources of ignition and incompatible materials such as strong oxidizing

agents.[5][10]

Stability and Reactivity
Reactivity: May react violently with strong oxidizing agents, alkaline metals, and some

halogenated hydrocarbons.[9]

Chemical Stability: Stable under recommended storage conditions.

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, and nitrogen oxides.[5][10]

Toxicological Information
Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[5]

Chronic Toxicity: May cause damage to the liver and kidneys with long-term exposure.[7]

Reproductive Toxicity: May damage the unborn child.[5]

Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified

N,N-dimethylformamide as a possible human carcinogen (Group 2B), though the EPA has

not classified it.[11] Human studies have suggested a possible link to testicular cancer, but

this has not been confirmed.[6]

Ecological Information
Ecotoxicity: The substance is not expected to be significantly toxic to aquatic life.

Persistence and Degradability: N,N-dimethylformamide is readily biodegradable.

Bioaccumulation: Bioaccumulation is not expected.
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Disposal Considerations
Dispose of this material and its container in accordance with all applicable local, state, and

federal regulations. Do not allow it to enter drains or waterways.

Transport Information
For N,N-Dimethylformamide (Parent Compound):

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT UN2265

N,N-

DIMETHYLFOR

MAMIDE

3 III

IATA UN2265

N,N-

DIMETHYLFOR

MAMIDE

3 III

IMDG UN2265

N,N-

DIMETHYLFOR

MAMIDE

3 III

This information is for the parent compound and may need to be adjusted for the hydrochloride

salt based on its specific properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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